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Compound of Interest

Compound Name: Dodecyltrimethoxysilane

Cat. No.: B1293929 Get Quote

An In-depth Technical Guide on Dodecyltrimethoxysilane: Molecular Weight and Formula

This technical guide provides a detailed analysis of the molecular weight and chemical formula

of Dodecyltrimethoxysilane, a versatile organosilicon compound. The information is intended

for researchers, scientists, and professionals in drug development and materials science who

utilize or study this compound.

Chemical Formula and Molecular Structure
Dodecyltrimethoxysilane is an alkyltrimethoxysilane with a long dodecyl chain attached to the

silicon atom. Its chemical structure is fundamental to its hydrophobic and surface-modifying

properties.

Chemical Formula: C15H34O3Si[1][2][3][4][5]

This formula indicates that each molecule of Dodecyltrimethoxysilane is composed of 15

carbon atoms, 34 hydrogen atoms, 3 oxygen atoms, and 1 silicon atom.

Molecular Weight
The molecular weight of a compound is a critical parameter for stoichiometric calculations in

chemical reactions and for various analytical techniques. It is determined by the sum of the

atomic weights of its constituent atoms.

Molecular Weight: Approximately 290.51 g/mol [2][3][4]
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The molecular weight is a key identifier and is essential for converting between mass and molar

quantities of the substance.

Data Presentation: Atomic Composition and
Molecular Weight Calculation
The following table summarizes the atomic composition of Dodecyltrimethoxysilane and the

calculation of its molecular weight.

Constituent
Element

Symbol
Number of
Atoms

Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 15 12.011 180.165

Hydrogen H 34 1.008 34.272

Oxygen O 3 15.999 47.997

Silicon Si 1 28.085 28.085

Total 290.519

Atomic weights are based on standard IUPAC values and may vary slightly based on isotopic

composition.

Visualization of Molecular Components
The following diagram illustrates the elemental components that constitute a molecule of

Dodecyltrimethoxysilane.
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Elemental Composition of Dodecyltrimethoxysilane

Dodecyltrimethoxysilane
(C15H34O3Si)

Carbon (C)
x 15

Hydrogen (H)
x 34

Oxygen (O)
x 3

Silicon (Si)
x 1
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Caption: Elemental breakdown of Dodecyltrimethoxysilane.

Experimental Protocols for Molecular Weight
Determination
While the molecular weight is calculated from the chemical formula, it can be experimentally

verified using various analytical techniques. A standard method for this purpose is Mass

Spectrometry.

Experimental Protocol: Mass Spectrometry Analysis of Dodecyltrimethoxysilane

Sample Preparation: A dilute solution of Dodecyltrimethoxysilane is prepared in a suitable

volatile organic solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer and ionized. Electron

Ionization (EI) or Electrospray Ionization (ESI) can be used. ESI is often preferred for its soft

ionization, which minimizes fragmentation.

Mass Analysis: The ionized molecules (and any fragments) are separated based on their

mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: The detector records the abundance of ions at each m/z value.

Data Interpretation: The resulting mass spectrum will show a peak corresponding to the

molecular ion [M]+ or a protonated molecule [M+H]+. The m/z value of this peak provides the
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experimental molecular weight of the compound. For Dodecyltrimethoxysilane, a

prominent peak would be expected around m/z 290.5.

Logical Workflow for Molecular Weight
Determination
The following diagram illustrates the logical workflow for determining the molecular weight of

Dodecyltrimethoxysilane.

Workflow for Molecular Weight Determination

Identify Chemical Formula
(C15H34O3Si)

Determine Atomic Weights
(C, H, O, Si)

Calculate Theoretical
Molecular Weight

Confirm Molecular Weight
(~290.51 g/mol)

Experimental Verification
(e.g., Mass Spectrometry)
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Caption: Logical workflow for molecular weight determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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